AdipoRon
AdipoRon
Adiponectin receptor agonist (KD values are 1.8 and 3.1 μM for AdipoR1 and AdipoR2, respectively). AMPK and PPARα signaling activator. Shows antiobesogenic, antidiabetic and cardioprotective effects in vivo. Orally active.
Adiponectin expressed by adipocytes exerts antidiabetic effects by binding to adiponectin receptor (AdipoR)1, which activates AMPK pathways, and AdipoR2, which activates PPARα pathways. AdipoRon is an orally active small molecule AdipoR agonist that binds AdipoR1 and AdipoR2 with KD values of 1.8 and 3.1 µM, respectively. At 50 mg/kg, it acts similarly to adiponectin, activating AMPK and PPARα pathways and reducing insulin resistance and glucose intolerance in wild type mice fed a high-fat diet and in genetically obese db/db mice.
Novel agonist of adiponectin receptors AdipoR1 and AdipoR2
AdipoRon is a potent and selective adiponectin receptor agonist. AdipoRon attenuates postischemic myocardial apoptosis through both AMPK-mediated and AMPK-independent signalings. AdipoRon showed very similar effects to adiponectin in muscle and liver, such as activation of AMPK and PPAR-α pathways, and ameliorated insulin resistance and glucose intolerance in mice fed a high-fat diet. AdipoRon ameliorated diabetes of genetically obese rodent model db/db mice, and prolonged the shortened lifespan of db/db mice on a high-fat diet. AdipoRon may be a promising therapeutic approach for the treatment of obesity-related disease.
Adiponectin expressed by adipocytes exerts antidiabetic effects by binding to adiponectin receptor (AdipoR)1, which activates AMPK pathways, and AdipoR2, which activates PPARα pathways. AdipoRon is an orally active small molecule AdipoR agonist that binds AdipoR1 and AdipoR2 with KD values of 1.8 and 3.1 µM, respectively. At 50 mg/kg, it acts similarly to adiponectin, activating AMPK and PPARα pathways and reducing insulin resistance and glucose intolerance in wild type mice fed a high-fat diet and in genetically obese db/db mice.
Novel agonist of adiponectin receptors AdipoR1 and AdipoR2
AdipoRon is a potent and selective adiponectin receptor agonist. AdipoRon attenuates postischemic myocardial apoptosis through both AMPK-mediated and AMPK-independent signalings. AdipoRon showed very similar effects to adiponectin in muscle and liver, such as activation of AMPK and PPAR-α pathways, and ameliorated insulin resistance and glucose intolerance in mice fed a high-fat diet. AdipoRon ameliorated diabetes of genetically obese rodent model db/db mice, and prolonged the shortened lifespan of db/db mice on a high-fat diet. AdipoRon may be a promising therapeutic approach for the treatment of obesity-related disease.
Brand Name:
Vulcanchem
CAS No.:
924416-43-3
VCID:
VC0517279
InChI:
InChI=1S/C27H28N2O3/c30-26(28-24-15-17-29(18-16-24)19-21-7-3-1-4-8-21)20-32-25-13-11-23(12-14-25)27(31)22-9-5-2-6-10-22/h1-14,24H,15-20H2,(H,28,30)
SMILES:
C1CN(CCC1NC(=O)COC2=CC=C(C=C2)C(=O)C3=CC=CC=C3)CC4=CC=CC=C4
Molecular Formula:
C27H28N2O3
Molecular Weight:
428.5 g/mol
AdipoRon
CAS No.: 924416-43-3
Cat. No.: VC0517279
Molecular Formula: C27H28N2O3
Molecular Weight: 428.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Adiponectin receptor agonist (KD values are 1.8 and 3.1 μM for AdipoR1 and AdipoR2, respectively). AMPK and PPARα signaling activator. Shows antiobesogenic, antidiabetic and cardioprotective effects in vivo. Orally active. Adiponectin expressed by adipocytes exerts antidiabetic effects by binding to adiponectin receptor (AdipoR)1, which activates AMPK pathways, and AdipoR2, which activates PPARα pathways. AdipoRon is an orally active small molecule AdipoR agonist that binds AdipoR1 and AdipoR2 with KD values of 1.8 and 3.1 µM, respectively. At 50 mg/kg, it acts similarly to adiponectin, activating AMPK and PPARα pathways and reducing insulin resistance and glucose intolerance in wild type mice fed a high-fat diet and in genetically obese db/db mice. Novel agonist of adiponectin receptors AdipoR1 and AdipoR2 AdipoRon is a potent and selective adiponectin receptor agonist. AdipoRon attenuates postischemic myocardial apoptosis through both AMPK-mediated and AMPK-independent signalings. AdipoRon showed very similar effects to adiponectin in muscle and liver, such as activation of AMPK and PPAR-α pathways, and ameliorated insulin resistance and glucose intolerance in mice fed a high-fat diet. AdipoRon ameliorated diabetes of genetically obese rodent model db/db mice, and prolonged the shortened lifespan of db/db mice on a high-fat diet. AdipoRon may be a promising therapeutic approach for the treatment of obesity-related disease. |
|---|---|
| CAS No. | 924416-43-3 |
| Molecular Formula | C27H28N2O3 |
| Molecular Weight | 428.5 g/mol |
| IUPAC Name | 2-(4-benzoylphenoxy)-N-(1-benzylpiperidin-4-yl)acetamide |
| Standard InChI | InChI=1S/C27H28N2O3/c30-26(28-24-15-17-29(18-16-24)19-21-7-3-1-4-8-21)20-32-25-13-11-23(12-14-25)27(31)22-9-5-2-6-10-22/h1-14,24H,15-20H2,(H,28,30) |
| Standard InChI Key | SHHUPGSHGSNPDB-UHFFFAOYSA-N |
| SMILES | C1CN(CCC1NC(=O)COC2=CC=C(C=C2)C(=O)C3=CC=CC=C3)CC4=CC=CC=C4 |
| Canonical SMILES | C1CN(CCC1NC(=O)COC2=CC=C(C=C2)C(=O)C3=CC=CC=C3)CC4=CC=CC=C4 |
| Appearance | Solid powder |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator